Cas no 1401419-88-2 (Pterisolic acid D)

Pterisolic acid D is a bioactive diterpenoid compound isolated from the fern genus Pteris, known for its unique structural features and potential pharmacological properties. This compound exhibits a distinctive tetracyclic skeleton with multiple hydroxyl and carboxyl functional groups, contributing to its high reactivity and interaction with biological targets. Studies suggest that Pterisolic acid D demonstrates notable anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. Its molecular stability and selective binding affinity further enhance its suitability for research in drug development. Additionally, its natural origin offers an advantage in biocompatibility and reduced synthetic complexity compared to purely synthetic analogs. Further investigations are ongoing to explore its full mechanistic potential.

Pterisolic acid D structure

Product Name:Pterisolic acid D

CAS No:1401419-88-2

MF:C₂₀H₃₀O₅

MW:350.449206829071

CID:1080904

PubChem ID:53238560

Update Time:2025-07-02

Pterisolic acid D Chemical and Physical Properties

Names and Identifiers

- Pterisolic acid D
- [ "" ]
- DTXSID101222406
- 1401419-88-2
- Kauran-18-oic acid, 6,9-dihydroxy-15-oxo-, (4alpha,6beta)-
- FS-9494
- AKOS032961918
- (1S,3R,4S,5R,9R,10R,13R,14R)-3,10-dihydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- (4alpha,6beta)-6,9-Dihydroxy-15-oxokauran-18-oic acid
- Inchi： 1S/C20H30O5/c1-11-12-5-8-20(25)18(3)7-4-6-17(2,16(23)24)14(18)13(21)10-19(20,9-12)15(11)22/h11-14,21,25H,4-10H2,1-3H3,(H,23,24)/t11-,12-,13-,14-,17-,18-,19-,20-/m1/s1
- InChI Key： JSIHLPUZVXXTHU-VDRBZVAGSA-N
- SMILES： O[C@@]12CC[C@H]3[C@@H](C)C([C@]1(C[C@H]([C@@H]1[C@@](C(=O)O)(C)CCC[C@@]21C)O)C3)=O

Computed Properties

Exact Mass: 350.20900
Monoisotopic Mass: 350.20932405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 646
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 94.8Å²

Experimental Properties

Color/Form: Cryst.
Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 539.0±50.0 °C at 760 mmHg
Flash Point: 293.8±26.6 °C
Solubility: Slightly soluble (2.4 g/l) (25 º C),
PSA: 94.83000
LogP: 2.38470
Vapor Pressure: 0.0±3.3 mmHg at 25°C

Pterisolic acid D Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Pterisolic acid D Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4845-1 mg	Pterisolic acid D	1401419-88-2		1mg	￥2835.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P46510-5mg	Pterisolic acid D	1401419-88-2		5mg	¥5600.0	2021-09-08
TargetMol Chemicals	TN4845-5 mg	Pterisolic acid D	1401419-88-2	98%	5mg	￥ 4,420	2023-07-10
TargetMol Chemicals	TN4845-1 mL * 10 mM (in DMSO)	Pterisolic acid D	1401419-88-2	98%	1 mL * 10 mM (in DMSO)	￥ 4520	2023-09-15
TargetMol Chemicals	TN4845-5mg	Pterisolic acid D	1401419-88-2		5mg	￥ 4420	2024-07-19
A2B Chem LLC	AA62103-1mg	Pterisolic acid D	1401419-88-2	>97%	1mg	$699.00	2024-04-20
A2B Chem LLC	AA62103-5mg	Pterisolic acid D	1401419-88-2	97.0%	5mg	$785.00	2024-04-20
TargetMol Chemicals	TN4845-1 ml * 10 mm	Pterisolic acid D	1401419-88-2		1 ml * 10 mm	￥ 4520	2024-07-19